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Compound of Interest

Compound Name: Formothion

Cat. No.: B1673548

Essential Safety and Handling Guide for
Formothion

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Formothion, an
organophosphate insecticide. Adherence to these procedures is essential for ensuring personal
safety and minimizing environmental contamination.

l. Personal Protective Equipment (PPE)

When handling Formothion, a comprehensive PPE strategy is mandatory to prevent exposure
through inhalation, dermal contact, and ingestion.[1] The following equipment should be
utilized:
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PPE Category

Item

Specifications and Usage
Notes

Hand Protection

Chemical-resistant gloves

For normal laboratory use,
nitrile rubber gloves with a
thickness of 11-13 mil are
recommended. For direct
contact or splash hazards,
butyl rubber gloves with a
thickness of 12-15 mil should
be used, ensuring a
breakthrough time of over 4
hours.[2] Always inspect
gloves for tears or punctures
before use.

Body Protection

Chemical-resistant protective

clothing

Wear a lab coat or chemical-
resistant coveralls. For tasks
with a high risk of splashing, a
chemical-resistant apron
should be worn over the

primary protective clothing.

Eye and Face Protection

Safety glasses with side
shields, chemical splash

goggles, or a face shield

Use chemical splash goggles
or a full-face shield when
handling liquid Formothion or
in situations with a splash
hazard. Safety glasses with
side shields provide minimum

protection.

Respiratory Protection

NIOSH-approved respirator

In well-ventilated areas,
respiratory protection may not
be required for small-scale
use. However, if working with
larger quantities, in poorly
ventilated areas, or when there
is a risk of aerosol generation,

a NIOSH-approved respirator
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with an organic vapor cartridge
is necessary. In emergency
situations such as a large spill,
a self-contained breathing
apparatus (SCBA) may be
required.[3]

Il. Health Hazard Information

Formothion is a cholinesterase inhibitor, and exposure can lead to a range of symptoms. It is
classified as moderately toxic.[4]

Hazard Data Value Species/Conditions
Acute Oral LD50 365-500 mg/kg Rat[4]
Acute Dermal LD50 >1000 mg/kg Rat

No formal occupational
exposure limits have been
established for Formothion by
Occupational Exposure Limits ) major regulatory bodies. This
Not Established )
(OELSs) underscores the importance of
adhering to stringent safety
protocols to minimize any

potential exposure.

Signs and Symptoms of Exposure:
e Mild: Headache, dizziness, weakness, nausea.
e Moderate: Vomiting, abdominal cramps, blurred vision, muscle twitching.

e Severe: Pinpoint pupils, respiratory distress, convulsions, coma.

lll. Operational Plan for Handling Formothion

A systematic approach to handling Formothion is crucial for minimizing risks.
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A. Preparation and Handling:

o Designated Area: Conduct all work with Formothion in a designated area, such as a
chemical fume hood, to control vapor and aerosol exposure.

e Pre-use Inspection: Before handling, inspect the container for any signs of damage or leaks.

o Personal Protective Equipment: Don the appropriate PPE as outlined in the table above
before opening the container.

e Avoid Ingestion and Contamination: Do not eat, drink, or smoke in areas where Formothion
is handled. Wash hands thoroughly with soap and water after handling and before leaving
the work area.

» Spill Kit: Ensure a spill kit specifically for organophosphates is readily accessible.
B. First Aid Procedures:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

IV. Formothion Spill Emergency Workflow

In the event of a Formothion spill, follow this workflow to ensure a safe and effective response.

Caption: Workflow for a safe and effective response to a Formothion spill.

V. Disposal Plan
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Proper disposal of Formothion and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

A. Unused Formothion:
¢ Unused Formothion should be disposed of as hazardous waste.
e Do not pour Formothion down the drain or dispose of it in the regular trash.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
procedures on hazardous chemical waste pickup.

B. Contaminated Materials:

» All materials that have come into contact with Formothion, including contaminated PPE
(gloves, lab coats), absorbent materials from spills, and empty containers, must be treated
as hazardous waste.

» Place these materials in a clearly labeled, sealed, and chemical-resistant container.

e The label should include "Hazardous Waste," "Formothion," and any other information
required by your institution.

C. Empty Containers:
o Empty Formothion containers should be triple-rinsed with a suitable solvent.
e The rinsate must be collected and disposed of as hazardous waste.

 After rinsing, the container should be punctured or otherwise rendered unusable to prevent
reuse and disposed of according to institutional guidelines for hazardous waste. Never reuse
empty pesticide containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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